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Compound of Interest

Compound Name: Azapride

Cat. No.: B1226800 Get Quote

Essential Safety and Handling Guide for
Azapride
Disclaimer: No specific Safety Data Sheet (SDS) for Azapride (CAS No. 92990-90-4), also

known as Azidoclebopride, was located from primary chemical suppliers. The following

guidance is based on the general properties and hazards associated with organic azides.

Researchers, scientists, and drug development professionals must consult with their

institution's Environmental Health & Safety (EH&S) department for site-specific protocols and

conduct a thorough, compound-specific risk assessment before handling Azapride.

Azapride is an azide derivative of the dopamine antagonist clebopride.[1] The presence of the

azide functional group categorizes it as a potentially energetic material. Organic azides can be

sensitive to heat, shock, friction, and light, and may decompose explosively. Therefore,

extreme caution is paramount during all handling, storage, and disposal procedures.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is critical when handling Azapride and other

organic azides to minimize exposure and mitigate risks. The following table summarizes the

recommended PPE for various laboratory operations involving Azapride.
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Operation Required Personal Protective Equipment

Weighing and Preparing Solutions

- Flame-resistant lab coat- Chemical splash

goggles- Face shield- Chemical-resistant gloves

(e.g., Nitrile)- Use of a chemical fume hood is

mandatory.

Conducting Reactions

- Flame-resistant lab coat- Chemical splash

goggles- Face shield- Chemical-resistant gloves

(e.g., Nitrile)- A blast shield should be used,

especially when heating or working with larger

quantities.- All manipulations must be performed

in a certified chemical fume hood.

Purification and Isolation

- Flame-resistant lab coat- Chemical splash

goggles- Face shield- Chemical-resistant gloves

(e.g., Nitrile)- Avoid concentrating solutions via

rotary evaporation or distillation.[2]- Use of a

chemical fume hood is mandatory.

Waste Disposal

- Flame-resistant lab coat- Chemical splash

goggles- Face shield- Chemical-resistant gloves

(e.g., Nitrile)- All waste must be handled and

labeled according to institutional and regulatory

guidelines.

Experimental Protocols and Safety Considerations
Stability of Organic Azides:

The stability of organic azides is a critical safety concern. Two general rules of thumb can help

in assessing the potential hazard:

Carbon-to-Nitrogen Ratio (C/N): The total number of nitrogen atoms should not exceed the

number of carbon atoms.[1][2] Azides with a C/N ratio between 1 and 3 should be handled in

small quantities and stored at low temperatures.[1][2]

"Rule of Six": There should be at least six carbon atoms per energetic functional group (e.g.,

azide) to provide sufficient dilution and render the compound relatively safe.[1]
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Safe Handling Practices:

Work Area: All work with Azapride must be conducted in a well-ventilated chemical fume

hood.[3] The work area should be kept clean and free of clutter.

Utensils: Do not use metal spatulas or other metal utensils to handle azides, as this can lead

to the formation of highly sensitive and explosive heavy metal azides.[1][2] Use plastic or

ceramic spatulas.

Solvents: Avoid using halogenated solvents (e.g., dichloromethane, chloroform) with azides,

as this can form extremely unstable di- and tri-azidomethane.[1][4]

Ground Glass Joints: Do not expose organic azides to ground glass joints, as the friction can

cause explosive decomposition.[2]

Heating: Avoid heating Azapride unless it is part of a well-controlled and thoroughly risk-

assessed reaction. Use a blast shield when heating is necessary.

Storage: Store Azapride in a cool, dark, and well-ventilated area, away from heat, light,

shock, and incompatible materials such as acids, oxidizing agents, and metals.[2][4] Azide-

containing materials should be stored separately from other chemicals.[2]

Disposal Plan
Proper disposal of azide-containing waste is crucial to prevent accidents.

Waste Segregation: Azide-containing waste must be collected in a dedicated, clearly labeled

waste container.[1][4] Do not mix azide waste with other chemical waste streams, especially

acidic waste, which can generate highly toxic and explosive hydrazoic acid.[1]

Deactivation: For dilute solutions of organic azides, chemical deactivation to a more stable

amine derivative may be possible. A common method involves reaction with a reducing

agent like triphenylphosphine. This procedure should only be carried out by trained

personnel following a validated and risk-assessed protocol.

Institutional Procedures: All Azapride waste must be disposed of through your institution's

hazardous waste program.[1][3] Clearly label the waste container with "Hazardous Waste:
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Contains Organic Azide" and list all chemical constituents.

Emergency Procedures
Spills: In the event of a small spill within a chemical fume hood, absorb the material with an

inert absorbent (e.g., vermiculite, sand). Collect the contaminated material into a designated

hazardous waste container. For larger spills, or any spill outside of a fume hood, evacuate

the area and contact your institution's emergency response team.

Exposure:

Skin Contact: Immediately wash the affected area with copious amounts of soap and

water. Remove contaminated clothing.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Seek medical

attention.

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1226800?utm_src=pdf-body
https://www.benchchem.com/product/b1226800?utm_src=pdf-body-img
https://www.benchchem.com/product/b1226800?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1226800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. safety.pitt.edu [safety.pitt.edu]

2. Information on Azide Compounds – Stanford Environmental Health & Safety
[ehs.stanford.edu]

3. chemistry.unm.edu [chemistry.unm.edu]

4. ucd.ie [ucd.ie]

To cite this document: BenchChem. [Personal protective equipment for handling Azapride].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1226800#personal-protective-equipment-for-
handling-azapride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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